Cas no 20602-86-2 (Ethanedioic acid,1,2-dipentyl ester)

Ethanedioic acid,1,2-dipentyl ester structure
20602-86-2 structure
Product Name:Ethanedioic acid,1,2-dipentyl ester
CAS No:20602-86-2
MF:C12H22O4
MW:230.300684452057
CID:263446
Update Time:2025-04-19

Ethanedioic acid,1,2-dipentyl ester Chemical and Physical Properties

Names and Identifiers

    • Ethanedioic acid,1,2-dipentyl ester
    • dipentyl oxalate
    • AI3-00419
    • dipentyl ethanedioate
    • Ethanedioic acid, dipentyl ester
    • Inchi: 1S/C12H22O4/c1-3-5-7-9-15-11(13)12(14)16-10-8-6-4-2/h3-10H2,1-2H3
    • InChI Key: XAHVPYNDLCTDTE-UHFFFAOYSA-N
    • SMILES: O(C(C(=O)OCCCCC)=O)CCCCC

Computed Properties

  • Exact Mass: 230.15186
  • Monoisotopic Mass: 230.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 11
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4

Experimental Properties

  • Density: 0.985
  • Boiling Point: 287.6°Cat760mmHg
  • Flash Point: 119.8°C
  • Refractive Index: 1.436
  • PSA: 52.6
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